1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one
Description
Properties
Molecular Formula |
C10H10BrFO |
|---|---|
Molecular Weight |
245.09 g/mol |
IUPAC Name |
1-[2-(bromomethyl)-6-fluorophenyl]propan-2-one |
InChI |
InChI=1S/C10H10BrFO/c1-7(13)5-9-8(6-11)3-2-4-10(9)12/h2-4H,5-6H2,1H3 |
InChI Key |
JTRGHNWANQNGJS-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C=CC=C1F)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Molecular Properties
The table below summarizes key structural and molecular features of 1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one and its analogs:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Substituents | Notable Properties |
|---|---|---|---|---|---|
| 1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one | C₁₀H₁₀BrFO | 245.09 | EN300-724934* | Bromomethyl (2-), fluoro (6-) | Reactive bromine site; ketone functionality |
| 1-[2-(Bromomethyl)phenyl]propan-2-one | C₁₀H₁₁BrO | 227.10 | EN300-724934 | Bromomethyl (2-) | Lacks fluorine; simpler structure |
| 1-(bromomethyl)-2,3,4-trifluorobenzene | C₇H₄BrF₃ | 225.01 | EN300-2006367 | Bromomethyl (1-), 2,3,4-trifluoro | Highly fluorinated; no ketone group |
| 1-(2-fluoro-3-hydroxy-6-nitrophenyl)propan-2-one | C₉H₈FNO₄ | 213.17 | Not provided | Fluoro (2-), hydroxy (3-), nitro (6-) | Electron-withdrawing nitro group |
| 1-(3-(Trifluoromethyl)phenyl)propan-2-one | C₁₀H₉F₃O | 202.18 | Not provided | Trifluoromethyl (3-) | Strongly electron-withdrawing CF₃ group |
*Inferred from related entries in .
Key Observations:
- Molecular Weight: The target compound has a higher molecular weight (245.09 g/mol) than its non-fluorinated analog (227.10 g/mol), reflecting the addition of fluorine .
Computational and Experimental Insights
For example:
- The fluorine atom’s electronegativity would polarize the aromatic ring, influencing the compound’s dipole moment and solubility.
- The bromomethyl group’s leaving-group ability could be quantified through calculated bond dissociation energies .
Q & A
Q. What are the recommended synthetic routes for 1-(2-(Bromomethyl)-6-fluorophenyl)propan-2-one, and how are reaction conditions optimized?
The synthesis typically involves a two-step process:
- Step 1 : Friedel-Crafts acylation of 2-fluoro-6-methylbenzene derivatives to introduce the propan-2-one backbone.
- Step 2 : Bromination at the methyl group using reagents like N-bromosuccinimide (NBS) under radical or light-initiated conditions. Optimization focuses on temperature control (e.g., 0–5°C for bromination to minimize side reactions) and solvent selection (e.g., CCl₄ for radical stability). Purification via column chromatography (silica gel, hexane/ethyl acetate) is critical for isolating the product with >95% purity .
Q. How is this compound characterized spectroscopically, and what are the key spectral markers?
- NMR :
- ¹H NMR : A singlet at δ ~2.6 ppm (acetone CH₃), a doublet for the fluorophenyl aromatic protons (δ ~6.8–7.2 ppm), and a singlet for the bromomethyl group (δ ~4.5 ppm).
- ¹³C NMR : Carbonyl resonance at δ ~207 ppm, with distinct signals for fluorinated and brominated carbons.
- IR : Strong absorption at ~1700 cm⁻¹ (C=O stretch).
- Mass Spectrometry : Molecular ion peak at m/z ~231 (M⁺) with fragments corresponding to loss of Br (Δ m/z 79) .
Q. What are the stability considerations for this compound during storage and handling?
The bromomethyl group is highly reactive, making the compound sensitive to moisture and light. Storage recommendations include:
- Dark, airtight containers under inert gas (N₂ or Ar).
- Temperatures ≤ –20°C to prevent decomposition. Stability tests via TLC or HPLC should be conducted periodically to monitor degradation .
Advanced Research Questions
Q. How can contradictions in crystallographic data during structure determination be resolved?
Discrepancies in X-ray diffraction data (e.g., ambiguous positions of bromine/fluorine atoms) can be addressed using:
- SHELXL refinement : Dual-space algorithms to resolve heavy-atom positions, with validation via R-factor convergence (<5%).
- Twinned data analysis : Employ SHELXE for high-resolution data to correct for pseudo-symmetry or twinning artifacts. Cross-validation with DFT-optimized molecular geometries is recommended .
Q. What computational methods predict the reactivity of this compound for further derivatization?
- DFT Calculations : Use Gaussian or ORCA to model nucleophilic attack sites. The bromomethyl group shows high electrophilicity (localized LUMO at –1.5 eV), while the carbonyl group is susceptible to nucleophilic addition.
- Molecular Electrostatic Potential (MEP) Maps : Identify regions of electron deficiency (e.g., bromomethyl C-Br bond) for Suzuki coupling or SN2 reactions .
Q. How to design bioactivity studies to evaluate its anticancer potential?
- In Vitro Screening : Use MTT assays on cancer cell lines (e.g., MCF-7, HeLa) with IC₅₀ calculations.
- Molecular Docking : Target proteins like EGFR (PDB ID: 1M17) or tubulin (PDB ID: 1SA0) to predict binding affinity.
- Apoptosis Assays : Flow cytometry with Annexin V/PI staining to assess mechanism of action .
Q. What strategies mitigate regioselectivity challenges during bromination?
Competing bromination at the phenyl ring versus the methyl group can be controlled by:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
